N-(4-fluorobenzyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
Description
N-(4-fluorobenzyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide, also known as ABT-199, is a small molecule inhibitor that selectively targets B-cell lymphoma 2 (BCL-2) protein. BCL-2 is an anti-apoptotic protein that is overexpressed in many cancer cells and is associated with resistance to chemotherapy. ABT-199 has shown promising results in preclinical and clinical studies as a potential treatment for various cancers.
Scientific Research Applications
Antimicrobial Applications
Research has shown the potential of N-(4-fluorobenzyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide derivatives in combating bacterial and fungal infections. Specifically, modifications of this compound have resulted in promising inhibitors against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis. For instance, a study by Jeankumar et al. (2013) highlighted a series of compounds synthesized from aryl thioamides, with one demonstrating significant activity against Mycobacterium smegmatis and Mycobacterium tuberculosis without cytotoxicity at relevant concentrations (Jeankumar et al., 2013).
Anticancer Applications
The potential anticancer applications of N-(4-fluorobenzyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide and its derivatives have been a focal point of research, with studies exploring their efficacy against various cancer cell lines. Hassan et al. (2015) synthesized novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, investigating their cytotoxicity against four human cancer cell lines. The structure-activity relationship discussed in their findings contributes valuable insights into designing more effective anticancer agents (Hassan et al., 2015).
Herbicidal Applications
In the agricultural sector, the herbicidal activity of pyrazole carboxamide derivatives, including those related to N-(4-fluorobenzyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide, has been explored. Zhao et al. (2017) prepared a series of 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide compounds, demonstrating good nematocidal activity against Meloidogyne incognita, a significant pest in agriculture. This research suggests the potential for developing new, effective agrochemicals based on pyrazole carboxamide derivatives (Zhao et al., 2017).
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-3-propoxy-1-propylpyrazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22FN3O2/c1-3-9-21-12-15(17(20-21)23-10-4-2)16(22)19-11-13-5-7-14(18)8-6-13/h5-8,12H,3-4,9-11H2,1-2H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHRQEXQAYFTBOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C(=N1)OCCC)C(=O)NCC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorobenzyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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